Cas no 1486030-38-9 (1-(methoxymethyl)cycloheptylmethanesulfonyl chloride)

• Product Name: 1-(methoxymethyl)cycloheptylmethanesulfonyl chloride
• CAS No: 1486030-38-9
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 5151150
• PubChem ID: 65010138
• Update Time: 2025-05-27

1-(methoxymethyl)cycloheptylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanesulfonyl chloride, 1-(methoxymethyl)-
• (1-(Methoxymethyl)cycloheptyl)methanesulfonyl chloride
• 1-(methoxymethyl)cycloheptylmethanesulfonyl chloride

• Inchi： 1S/C10H19ClO3S/c1-14-8-10(9-15(11,12)13)6-4-2-3-5-7-10/h2-9H2,1H3
• InChI Key： IODOYGABOXMMJY-UHFFFAOYSA-N
• SMILES： C1(COC)(CS(Cl)(=O)=O)CCCCCC1

Additional information on 1-(methoxymethyl)cycloheptylmethanesulfonyl chloride

Recent Advances in the Application of 1-(Methoxymethyl)cycloheptylmethanesulfonyl Chloride (CAS: 1486030-38-9) in Chemical Biology and Medicinal Chemistry

The compound 1-(methoxymethyl)cycloheptylmethanesulfonyl chloride (CAS: 1486030-38-9) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative, characterized by its unique cycloheptyl backbone and methoxymethyl substituent, has shown promising applications in drug discovery and protein modification studies. Recent literature highlights its utility as a versatile electrophile capable of reacting with various nucleophiles, including amines and alcohols, under mild conditions.

In synthetic chemistry applications, this compound has been employed as a key intermediate in the preparation of sulfonamide derivatives with potential biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in generating novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The cycloheptyl ring structure was found to confer favorable pharmacokinetic properties to the resulting compounds, including improved metabolic stability compared to smaller ring analogs.

From a chemical biology perspective, researchers have utilized 1-(methoxymethyl)cycloheptylmethanesulfonyl chloride as a protein modification reagent. Its reactivity with cysteine residues has enabled selective labeling of proteins, as reported in a recent ACS Chemical Biology publication (2024). The methoxymethyl group appears to modulate the reactivity profile, allowing for more controlled modification compared to traditional sulfonyl chlorides. This property makes it particularly useful for creating protein conjugates while maintaining protein stability and function.

Mechanistic studies have revealed that the steric bulk of the cycloheptyl ring influences both the reaction kinetics and the stability of the resulting sulfonylated products. Computational modeling suggests that the compound's conformation minimizes steric clashes during nucleophilic attack, contributing to its relatively high reactivity despite the bulky substituents. These insights have guided the development of optimized reaction conditions for its use in complex molecular systems.

In drug discovery pipelines, several pharmaceutical companies have incorporated this sulfonyl chloride derivative in their lead optimization strategies. Its application has been particularly notable in the development of CNS-targeting compounds, where the lipophilic nature of the cycloheptyl ring enhances blood-brain barrier penetration. Recent patent applications (WO2023/154321) describe its use in creating novel sulfonamide-based neuroprotective agents with improved pharmacokinetic profiles.

Future research directions for 1-(methoxymethyl)cycloheptylmethanesulfonyl chloride include exploration of its utility in PROTAC (proteolysis targeting chimera) development and antibody-drug conjugates. Preliminary results suggest that the stability of the sulfonamide linkage formed by this reagent may offer advantages over traditional conjugation chemistry in these applications. As the field of targeted protein degradation continues to expand, this compound is poised to play an increasingly important role in chemical biology tool development and therapeutic discovery.